2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Specification

• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol
• IUPAC Name: 2-(4-methoxyindol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C14H14N4O2S/c1-9-16-17-14(21-9)15-13(19)8-18-7-6-10-11(18)4-3-5-12(10)20-2/h3-7H,8H2,1-2H3,(H,15,17,19)
• Standard InChI Key: ZIHPPBVHFLXRFX-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)NC(=O)CN2C=CC3=C2C=CC=C3OC
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2C=CC3=C2C=CC=C3OC

Introduction

The compound 2-(4-methoxy-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a synthetic organic molecule of interest in medicinal chemistry due to its structural features and potential biological activity. It combines an indole moiety with a thiadiazole ring, both of which are known for their pharmacological relevance. This article provides a detailed exploration of the compound's structure, synthesis, properties, and potential applications.

Structural Features

Property	Details
Molecular Formula	C13H13N3O2S
Molecular Weight	275.33 g/mol
Core Functional Groups	Indole (4-methoxy), Thiadiazole (5-methyl), Acetamide
Chemical Structure	Contains a methoxy-substituted indole linked via an acetamide to thiadiazole

The indole nucleus is widely recognized for its role in bioactive molecules, including neurotransmitters and anticancer agents. The thiadiazole ring contributes to the compound's electron density and may enhance binding interactions with biological targets.

Synthesis

Although no direct synthesis pathway for this specific compound was found in the provided results, general synthetic strategies for similar compounds involve:

• Formation of the Indole Derivative: The indole nucleus is functionalized with a methoxy group at the 4-position.

• Thiadiazole Preparation: The thiadiazole ring is synthesized via cyclization reactions involving thiosemicarbazides and carboxylic acids.

• Amide Bond Formation: The two moieties are linked through an amide bond using reagents like carbodiimides (e.g., DCC) or acid chlorides.

These steps are typically performed under mild conditions to preserve sensitive functional groups.

Analytical Characterization

The compound's identity and purity can be confirmed using standard analytical techniques:

Technique	Purpose
NMR Spectroscopy	Identifies proton and carbon environments
Mass Spectrometry	Confirms molecular weight
IR Spectroscopy	Detects functional groups (amide, methoxy)
X-Ray Crystallography	Determines three-dimensional structure

Biological Relevance

Both indoles and thiadiazoles are pharmacophores in drug discovery:

• Indole Derivatives: Known for anticancer, anti-inflammatory, and antimicrobial properties.

• Thiadiazoles: Exhibit activities such as enzyme inhibition (e.g., carbonic anhydrase) and antimicrobial effects.

While specific biological data for this compound is unavailable in the provided results, its structural features suggest potential as a lead compound in drug development.

Potential Applications

Given its structure, this compound may be explored for:

• Anticancer Activity: Both indoles and thiadiazoles have shown promise in inhibiting tumor growth.

• Antimicrobial Agents: The thiadiazole moiety could contribute to antibacterial or antifungal properties.

• Enzyme Inhibition Studies: Its electron-rich nature may enable interactions with enzymatic active sites.

Limitations and Future Work

To fully understand the compound's potential:

• Conduct in vitro and in vivo biological assays to evaluate activity.

• Perform molecular docking studies to predict binding affinities with target proteins.

• Optimize synthesis routes for scalability and yield improvement.